2-(4-fluorophenoxy)-N-((5-(thiophen-2-yl)isoxazol-3-yl)methyl)acetamide

• IUPAC Name: 2-(4-fluorophenoxy)-N-[(5-thiophen-2-yl-1,2-oxazol-3-yl)methyl]acetamide
• InChI: InChI=1S/C16H13FN2O3S/c17-11-3-5-13(6-4-11)21-10-16(20)18-9-12-8-14(22-19-12)15-2-1-7-23-15/h1-8H,9-10H2,(H,18,20)
• InChI Key: PFJPKBVRUYSMMJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=CC(=NO2)CNC(=O)COC3=CC=C(C=C3)F
• Molecular Formula: C16H13FN2O3S
• Molecular Weight: 332.4 g/mol
• CAS No.: 946345-26-2

Description

2-(4-fluorophenoxy)-N-((5-(thiophen-2-yl)isoxazol-3-yl)methyl)acetamide is a useful research compound. Its molecular formula is C16H13FN2O3S and its molecular weight is 332.35. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Evaluation in Therapeutic Applications

• Novel Derivatives Synthesis and Anti-inflammatory Activity : A study led by K. Sunder & Jayapal Maleraju (2013) synthesized derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2,2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide. These compounds showed significant anti-inflammatory activity, highlighting potential therapeutic applications.

• Design and Synthesis as CRMP 1 Inhibitors : Research by Ishan I. Panchal et al. (2020) focused on the design and synthesis of 1,3,4-Oxadiazole derivatives as Collapsin response mediator protein 1 (CRMP 1) inhibitors, targeting small lung cancer. This indicates a potential role in cancer therapy.

• Antipsychotic Agents Development : A study from L D Wise et al. (1987) discussed the synthesis and evaluation of 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols, exhibiting an antipsychotic-like profile without interacting with dopamine receptors, suggesting implications in psychiatric medication development.

Analytical and Biochemical Research

• Flavouring Substance Evaluation : A scientific opinion by M. Younes et al. (2018) on 2‐(4‐methylphenoxy)‐N‐(1H‐pyrazol‐3‐yl)‐N‐(thiophen‐2‐ylmethyl)acetamide assessed its safety as a flavouring substance, demonstrating its potential in food technology.

• Antimicrobial Activity Studies : Research by Anita R. Banpurkar et al. (2018) on the synthesis and antimicrobial activity of isoxazol-5-one azo dyes, including derivatives with fluorophenyl groups, highlights their relevance in microbiological and pharmaceutical research.

• Photoreaction Studies in Drug Research : A study by Y. Watanabe et al. (2015) investigated the photoreactions of flutamide, a cancer drug, in different solvents. This research provides insights into drug stability and photochemical properties, relevant for pharmaceutical development.